3-Nitro-L-tyrosine

Specification

• Description: Nitrotyrosine is formed by peroxynitrite-mediated nitration of protein tyrosine residues. Its presence on proteins can be used as a marker for peroxynitrite formation in vivo. Both free and protein-bound nitrotyrosine are commonly found in mammalian tissues and are increased in pathological conditions. The basal levels of free nitrotyrosine in human plasma is approximately 3 nM as determined by gas chromatography/mass spectrometry.; A marker for peroxynitrite. Oxidant and cytotoxic agent.; 3-nitro-L-tyrosine is a 3-nitrotyrosine comprising L-tyrosine having a nitro group at the 3-position on the phenyl ring. It is a L-tyrosine derivative, a non-proteinogenic L-alpha-amino acid and a 3-nitrotyrosine. It is an enantiomer of a 3-nitro-D-tyrosine.; 3-Nitrotyrosine belongs to the class of organic compounds known as tyrosine and derivatives. Tyrosine and derivatives are compounds containing tyrosine or a derivative thereof resulting from reaction of tyrosine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. 3-Nitrotyrosine is slightly soluble (in water) and a moderately acidic compound (based on its pKa). 3-Nitrotyrosine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, 3-nitrotyrosine is primarily located in the cytoplasm.
• CAS No.: 621-44-3
• Molecular Formula: C9H10N2O5
• Molecular Weight: 226.19 g/mol
• IUPAC Name: (2S)-2-amino-3-(4-hydroxy-3-nitrophenyl)propanoic acid
• Standard InChI: InChI=1S/C9H10N2O5/c10-6(9(13)14)3-5-1-2-8(12)7(4-5)11(15)16/h1-2,4,6,12H,3,10H2,(H,13,14)/t6-/m0/s1
• Standard InChI Key: FBTSQILOGYXGMD-LURJTMIESA-N
• Isomeric SMILES: C1=CC(=C(C=C1C[C@@H](C(=O)O)N)[N+](=O)[O-])O
• SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)[N+](=O)[O-])O
• Canonical SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)[N+](=O)[O-])O
• Appearance: Assay:≥98%A crystalline solid